Cas no 5465-86-1 (4-Methyl-2-(1-piperidinyl)-quinoline)

4-Methyl-2-(1-piperidinyl)-quinoline structure
5465-86-1 structure
Product Name:4-Methyl-2-(1-piperidinyl)-quinoline
CAS No:5465-86-1
MF:C15H18N2
MW:226.3168
MDL:MFCD00817920
CID:942415
PubChem ID:230710
Update Time:2025-08-04

4-Methyl-2-(1-piperidinyl)-quinoline Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-2-(piperidin-1-yl)quinoline
    • 4-Methyl-2-(1-piperidinyl)-quinoline
    • 4-methyl-2-piperidin-1-ylquinoline
    • 898022
    • ML 204
    • ML-204
    • 2-Piperidino-4-methyl-chinolin
    • 2-Piperidino-lepidin
    • 4-methyl-2-piperidin-1-yl-quinoline
    • 4-methyl-2-piperidylquinoline
    • AC1L5K4A
    • AC1Q4W9R
    • NSC25850
    • ML204
    • 4-Methyl-2-(1-piperidinyl)quinoline
    • VU0024172-3
    • Cambridge id 5563912
    • MLS001007138
    • 4-methyl-2-piperidinoquinoline
    • 2-Piperidino-4-methylquinoline
    • GTPL4255
    • cid_230710
    • 4-methyl-2-piperidino-quinoline
    • BDBM77617
    • AOB1526
    • HMS2704E20
    • BCP28617
    • NS
    • NSC 25850
    • HMS3886N12
    • EN300-1212518
    • CHEMBL1459962
    • CCG-266772
    • s8691
    • 5465-86-1
    • AC-35312
    • DTXSID30282438
    • Q27086998
    • F17389
    • SR-01000493928-1
    • SCHEMBL14975993
    • ML204; ML-204
    • SR-01000493928
    • 4-Methyl-2-piperidin-1-ylquinoline; 4-Methyl-2-piperidin-1-yl-quinoline, 4-Methyl-2-piperidino-quinoline; 2-Piperidino-lepidine; ML204;
    • ML 204?
    • GLXC-02645
    • DA-42126
    • ML204, >=98% (HPLC)
    • NSC-25850
    • AKOS001038156
    • AS-55848
    • Z31192917
    • EX-A938
    • BRD-K80021413-001-08-8
    • STL305647
    • MFCD00817920
    • NCGC00379188-02
    • SMR000352458
    • 5465-86-1 (free base)
    • HY-12949
    • MDL: MFCD00817920
    • Inchi: 1S/C15H18N2/c1-12-11-15(17-9-5-2-6-10-17)16-14-8-4-3-7-13(12)14/h3-4,7-8,11H,2,5-6,9-10H2,1H3
    • InChI Key: USYRQXDHKXGTCK-UHFFFAOYSA-N
    • SMILES: N1(C2C([H])=C(C([H])([H])[H])C3=C([H])C([H])=C([H])C([H])=C3N=2)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

  • Exact Mass: 226.14714
  • Monoisotopic Mass: 226.146999
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 16.1
  • XLogP3: 3.9

Experimental Properties

  • Density: 1.102±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 119-120 ºC (hexane ethyl acetate )
  • Boiling Point: 404.4°C at 760 mmHg
  • Flash Point: 198.3°C
  • Refractive Index: 1.616
  • Solubility: Very slightly soluble (0.16 g/l) (25 º C),
  • PSA: 16.13

4-Methyl-2-(1-piperidinyl)-quinoline Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • Storage Condition:Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

4-Methyl-2-(1-piperidinyl)-quinoline Pricemore >>

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